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Compound of Interest

Compound Name: PFI-3

Cat. No.: B1150033 Get Quote

For researchers, scientists, and drug development professionals handling PFI-3, a selective

chemical inhibitor of SMARCA (2/4) and PBI (5) bromodomains, adherence to proper disposal

procedures is critical for laboratory safety and environmental protection.[1] While specific

disposal instructions for PFI-3 are not readily available, this guide provides a comprehensive

framework based on the handling of similar chemical compounds, such as BET bromodomain

inhibitors, and general laboratory safety protocols.

Core Principles for Chemical Disposal
When handling and disposing of PFI-3, it is imperative to consult your institution's specific

safety guidelines and local regulations. The following procedures are based on general best

practices for chemical waste management in a laboratory setting.

Personal Protective Equipment (PPE): Before beginning any disposal-related activities, ensure

you are wearing appropriate PPE:

Safety goggles

Chemical-resistant gloves

Lab coat

Waste Segregation: Proper segregation of chemical waste is fundamental to safe disposal.

PFI-3 waste should be categorized and collected as follows:
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Solid Waste: Unused or expired PFI-3 powder, contaminated lab materials (e.g., weigh

boats, contaminated gloves, bench paper).

Liquid Waste: Solutions containing PFI-3, such as those prepared in DMSO.[1]

Sharps Waste: Contaminated needles, syringes, or other sharp objects.

Step-by-Step Disposal Protocol
Identify and Label Waste Containers: Use clearly labeled, leak-proof containers designated

for chemical waste. The label should include:

The words "Hazardous Waste"

The full chemical name: (E)-1-(2-hydroxyphenyl)-3-((1R,4R)-5-(pyridin-2-yl)-2,5-

diazabicyclo[2.2.1]heptan-2-yl)prop-2-en-1-one (PFI-3)[2]

The concentration of PFI-3 in liquid waste

Any other solvents or chemicals present

The date of accumulation

Collect Waste:

Solid PFI-3: Carefully transfer any unused or waste PFI-3 powder into the designated solid

hazardous waste container. Avoid creating dust.

Contaminated Materials: Place all items that have come into direct contact with PFI-3
(e.g., pipette tips, wipes) into the solid hazardous waste container.

Liquid Solutions: Pour PFI-3 solutions into the designated liquid hazardous waste

container. Do not mix incompatible chemicals.

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.
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Keep containers tightly sealed to prevent spills or evaporation.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for the final disposal of chemical waste.

Professional waste disposal services will ensure that the chemical is handled and

disposed of in an environmentally responsible manner.

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[3]

Contain the Spill: For liquid spills, use an absorbent material like diatomite or universal

binders to contain the substance.[3] For solid spills, carefully sweep or scoop the material to

avoid creating dust.

Clean the Area: Decontaminate the affected surfaces by scrubbing with alcohol.[3]

Dispose of Cleanup Materials: All materials used for cleanup should be placed in a sealed,

labeled hazardous waste container for proper disposal.[3]

PFI-3 Chemical and Physical Properties
A summary of key quantitative data for PFI-3 is provided below for easy reference during

handling and disposal procedures.
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Property Value

Molecular Formula C19H19N3O2[1][2][4]

Molecular Weight 321.37 g/mol [1][4]

CAS Number 1819363-80-8[1]

Form Solid[4]

Solubility Soluble in DMSO (up to 32.1 mg/mL)[1]

Storage (Powder) -20°C for 3 years[1]

Storage (In Solvent) -80°C for 1 year[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of PFI-3, from

initial handling to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.targetmol.com/compound/pfi-3
https://pubchem.ncbi.nlm.nih.gov/compound/pfi-3
https://cymitquimica.com/products/TM-T6939/pfi-3/
https://www.targetmol.com/compound/pfi-3
https://cymitquimica.com/products/TM-T6939/pfi-3/
https://www.targetmol.com/compound/pfi-3
https://cymitquimica.com/products/TM-T6939/pfi-3/
https://www.targetmol.com/compound/pfi-3
https://www.targetmol.com/compound/pfi-3
https://www.targetmol.com/compound/pfi-3
https://www.benchchem.com/product/b1150033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: PFI-3 Waste Generation

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Waste Type

Solid Waste
(Unused powder, contaminated labware)

Solid

Liquid Waste
(PFI-3 solutions)

Liquid

Sharps Waste
(Contaminated needles, etc.)

Sharps

Use Labeled Hazardous
Waste Containers

Collect Waste in
Designated Containers

Store Waste Securely
in Ventilated Area

Contact Environmental Health & Safety (EHS)
for Pickup and Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of PFI-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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